![molecular formula C5H14ClNO2 B3274481 1-Amino-3-ethoxy-propan-2-ol hydrochloride CAS No. 60812-34-2](/img/structure/B3274481.png)
1-Amino-3-ethoxy-propan-2-ol hydrochloride
Overview
Description
1-Amino-3-ethoxy-propan-2-ol hydrochloride is an organic compound with the molecular formula C5H13NO2 . It is also known by other synonyms such as UKRORGSYN-BB and BBV-022638 .
Physical And Chemical Properties Analysis
The physical state of this compound is a liquid, and it should be stored at room temperature . The molecular weight of the compound is 119.16 .Scientific Research Applications
Conformational Analyses and Crystal Structures
Research on derivatives of aminopropanol, closely related to 1-Amino-3-ethoxy-propan-2-ol hydrochloride, includes studies of their conformation and crystal structures. For instance, Nitek et al. (2020) reported on the crystal structures of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives, revealing diverse conformations and hydrogen-bonded chains in their crystal packing. These studies are crucial for understanding the molecular geometry and potential applications of these compounds (Nitek et al., 2020).
Cardioselectivity Studies
The derivatives of aminopropanol have been investigated for their cardioselectivity, particularly as beta-adrenoceptor blocking agents. Rzeszotarski et al. (1979) synthesized a series of these derivatives and evaluated their affinity to beta 1- and beta 2-adrenoceptors, confirming substantial cardioselectivity. Such studies are significant for developing cardiovascular drugs (Rzeszotarski et al., 1979).
Spectroscopic Characterization
The spectroscopic characterization of aminopropanol derivatives provides insights into their chemical properties. Kuś et al. (2016) performed comprehensive chemical characterization on cathinone derivatives related to aminopropanol, using techniques like NMR spectroscopy, X-ray crystallography, and mass spectrometry. Such studies are essential for identifying and understanding the properties of these compounds (Kuś et al., 2016).
Application in Asymmetric Synthesis
Aminopropanol derivatives have applications in asymmetric synthesis. Torre et al. (2006) studied the enzymatic resolution of 3-amino-3-phenylpropan-1-ol derivatives for producing intermediates like (S)-dapoxetine, highlighting their role in synthesizing chiral compounds (Torre et al., 2006).
Schiff Base Derivatives Studies
Schiff base derivatives of aminopropanols are also a research focus. Khalid et al. (2018) synthesized and characterized Schiff base derivatives of 1,3-bis[(E)-(4-dimethylaminobenzylidene)amino] propan-2-ol. These studies contribute to the understanding of their structural, electronic properties, and potential applications (Khalid et al., 2018).
properties
IUPAC Name |
1-amino-3-ethoxypropan-2-ol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2.ClH/c1-2-8-4-5(7)3-6;/h5,7H,2-4,6H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTWQMJWCDZKWAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(CN)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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